Cas no 117933-03-6 (1,2-Benzisoxazole,6-fluoro-3-methyl-)

1,2-Benzisoxazole,6-fluoro-3-methyl- is a fluorinated heterocyclic compound featuring a benzisoxazole core structure substituted with a fluorine atom at the 6-position and a methyl group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The fluorine substitution enhances metabolic stability and bioavailability, while the methyl group can influence steric and electronic properties. Its well-defined structure allows for precise modifications in drug discovery, particularly in the development of CNS-active agents or enzyme inhibitors. The compound's stability and synthetic accessibility make it a valuable building block for medicinal chemistry applications.

1,2-Benzisoxazole,6-fluoro-3-methyl- structure

117933-03-6 structure

Product Name:1,2-Benzisoxazole,6-fluoro-3-methyl-

CAS No:117933-03-6

MF:C₈H₆FNO

MW:151.137745380402

CID:132880

PubChem ID:21978409

Update Time:2025-06-07

1,2-Benzisoxazole,6-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole,6-fluoro-3-methyl-
- 6-fluoro-3-methyl- 1,2-Benzisoxazole
- 6-fluoro-3-methyl-1,2-benzoxazole
- 1,2-Benzisoxazole,6-fluoro-3-methyl
- AM700
- 6-FLUORO-3-METHYLBENZODISOXAZOLE
- 1,2-Benzisoxazole,6-fluoro-3-methyl-(9CI)
- 117933-03-6
- 6-Fluoro-3-methyl-benzo[d]isoxazole
- 1,2-Benzisoxazole, 6-fluoro-3-methyl-
- DTXSID80621050
- SCHEMBL1121898
- G11434
- SY298842
- 6-Fluoro-3-methylbenzisoxazole
- A1-28916
- 6-fluoro-3-methyl-1,2-Benzisoxazole
- AZTCUAJRDGGWPK-UHFFFAOYSA-N
- AKOS006286139
- FT-0709438
- MFCD07778387
- 6-Fluoro-3-methylbenzo[d]isoxazole
- A852426
- Inchi： 1S/C8H6FNO/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3
- InChI Key： AZTCUAJRDGGWPK-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C)=NOC=2C=1

Computed Properties

Exact Mass: 151.04300
Monoisotopic Mass: 151.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.258
Boiling Point: 234.1°Cat760mmHg
Flash Point: 95.4°C
Refractive Index: 1.569
PSA: 26.03000
LogP: 2.27530

1,2-Benzisoxazole,6-fluoro-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A171978-1g	6-Fluoro-3-methylbenzo[d]isoxazole	117933-03-6	97%	1g	$243.0	2025-02-25
A2B Chem LLC	AE10949-5g	6-FLUORO-3-METHYLBENZODISOXAZOLE	117933-03-6	95%	5g	$993.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1853637-1g	6-Fluoro-3-methylbenzo[d]isoxazole	117933-03-6	≥95%	1g	￥2247.00	2024-08-09
Ambeed	A171978-100mg	6-Fluoro-3-methylbenzo[d]isoxazole	117933-03-6	97%	100mg	$72.0	2025-02-25
Ambeed	A171978-250mg	6-Fluoro-3-methylbenzo[d]isoxazole	117933-03-6	97%	250mg	$121.0	2025-02-25